![molecular formula C15H12Cl2N2O4 B3868682 2-(2,4-dichlorophenoxy)-N-(2-methyl-5-nitrophenyl)acetamide](/img/structure/B3868682.png)
2-(2,4-dichlorophenoxy)-N-(2-methyl-5-nitrophenyl)acetamide
Overview
Description
2-(2,4-dichlorophenoxy)-N-(2-methyl-5-nitrophenyl)acetamide, also known as dicamba, is a synthetic herbicide widely used in agriculture to control broadleaf weeds. It was first introduced in the 1960s and is still in use today due to its effectiveness in controlling weeds without harming crops.
Scientific Research Applications
Dicamba has been extensively studied for its herbicidal properties and its effects on the environment. It has also been studied for its potential use in cancer treatment. Dicamba has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy.
Mechanism of Action
Dicamba works by disrupting the plant's growth and development processes. It mimics the natural plant hormone auxin, causing abnormal growth and development in the plant. This leads to the death of the plant, making 2-(2,4-dichlorophenoxy)-N-(2-methyl-5-nitrophenyl)acetamide an effective herbicide.
Biochemical and Physiological Effects:
Dicamba has been shown to have both acute and chronic effects on non-target organisms. Acute effects include eye and skin irritation, while chronic effects include developmental and reproductive toxicity. Dicamba can also persist in the environment and can be transported through soil and water, leading to potential environmental contamination.
Advantages and Limitations for Lab Experiments
Dicamba is widely used in laboratory experiments due to its effectiveness in controlling weeds. However, it is important to note that 2-(2,4-dichlorophenoxy)-N-(2-methyl-5-nitrophenyl)acetamide can have unintended effects on non-target organisms, making it important to use caution when working with this chemical.
Future Directions
There are several future directions for 2-(2,4-dichlorophenoxy)-N-(2-methyl-5-nitrophenyl)acetamide research. One area of interest is the development of this compound-resistant crops, which would allow for more effective weed control without harming crops. Another area of interest is the development of safer herbicides that have less impact on the environment and non-target organisms. Additionally, further research is needed to fully understand the long-term effects of this compound on the environment and human health.
In conclusion, this compound is a widely used herbicide that has been extensively studied for its herbicidal properties and potential use in cancer treatment. While it has many advantages in controlling weeds, it is important to use caution when working with this chemical due to its potential impact on non-target organisms and the environment. Further research is needed to fully understand the long-term effects of this compound and to develop safer herbicides for use in agriculture.
properties
IUPAC Name |
2-(2,4-dichlorophenoxy)-N-(2-methyl-5-nitrophenyl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12Cl2N2O4/c1-9-2-4-11(19(21)22)7-13(9)18-15(20)8-23-14-5-3-10(16)6-12(14)17/h2-7H,8H2,1H3,(H,18,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FERDWQGIVCMSEX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)COC2=C(C=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12Cl2N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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